Cas no 1519874-15-7 ((2-methoxy-2,3-dihydro-1H-inden-2-yl)methanamine)

• Product Name: (2-methoxy-2,3-dihydro-1H-inden-2-yl)methanamine
• CAS No: 1519874-15-7
• MF: C₁₁H₁₅NO
• MW: 177.242902994156
• CID: 5577127
• Update Time: 2025-05-26

(2-methoxy-2,3-dihydro-1H-inden-2-yl)methanamine Chemical and Physical Properties

Names and Identifiers

• 1H-Indene-2-methanamine, 2,3-dihydro-2-methoxy-
• (2-methoxy-2,3-dihydro-1h-inden-2-yl)methanamine
• (2-methoxy-2,3-dihydro-1H-inden-2-yl)methanamine

• Inchi： 1S/C11H15NO/c1-13-11(8-12)6-9-4-2-3-5-10(9)7-11/h2-5H,6-8,12H2,1H3
• InChI Key： NSHQXHPIRYXAMS-UHFFFAOYSA-N
• SMILES： C1C2=C(C=CC=C2)CC1(OC)CN

Experimental Properties

• Density: 1.08±0.1 g/cm3(Predicted)
• Boiling Point: 273.9±33.0 °C(Predicted)
• pka: 10.22±0.29(Predicted)

Additional information on (2-methoxy-2,3-dihydro-1H-inden-2-yl)methanamine

The Chemical Compound CAS No. 1519874-15-7: (2-Methoxy-2,3-Dihydro-1H-Inden-2-Yl)Methanamine

The compound with CAS number 1519874-15-7, commonly referred to as (2-methoxy-2,3-dihydro-1H-inden-2-yl)methanamine, is a fascinating molecule that has garnered attention in various fields of chemistry and materials science. This compound is characterized by its unique structure, which combines a methoxy-substituted indene ring system with a methanamine group. The indene moiety, a bicyclic structure consisting of a benzene ring fused with a cyclopropane ring, is known for its stability and versatility in chemical reactions. The presence of the methoxy group further enhances the compound's reactivity and selectivity in various synthetic processes.

Recent studies have highlighted the potential of (2-methoxy-2,3-dihydro-1H-inden-2-yl)methanamine in the development of novel materials and pharmaceutical agents. Researchers have explored its role as a precursor in the synthesis of advanced organic materials, such as coordination polymers and metal-organic frameworks (MOFs). These materials exhibit exceptional properties, including high surface area, tunable pore sizes, and excellent catalytic activity, making them ideal for applications in gas storage, catalysis, and drug delivery systems.

In the field of medicinal chemistry, this compound has been investigated for its potential as a building block in drug design. The indene framework is known to exhibit bioactivity in various biological systems, and the methanamine group provides additional functionalization opportunities for tuning pharmacokinetic properties. Recent research has focused on its ability to act as a template for the synthesis of bioactive molecules with potential anti-inflammatory, antioxidant, or anticancer activities.

The synthesis of (2-methoxy-2,3-dihydro-1H-inden-2-yl)methanamine involves a series of well-established organic reactions. Typically, the indene skeleton is first prepared through either cyclization reactions or coupling methods. The methoxy group is introduced via nucleophilic substitution or alkylation reactions, followed by the addition of the methanamine moiety through amine alkylation or reductive amination. These steps are optimized to ensure high yields and purity of the final product.

One of the most promising applications of this compound lies in its use as a ligand in transition metal catalysis. The indene framework provides an ideal platform for coordinating metal centers, while the methanamine group enhances the ligand's ability to stabilize metal complexes under various reaction conditions. Recent studies have demonstrated its effectiveness in catalytic processes such as alkene hydrogenation, cross-coupling reactions, and olefin polymerization.

Moreover, (2-methoxy-2,3-dihydro-1H-inden-2-Yl)methanamine has been explored for its role in supramolecular chemistry. Its ability to form self-assembled structures through non-covalent interactions has led to innovative applications in nanotechnology and molecular recognition systems. Researchers have utilized this compound to construct supramolecular polymers and dynamic networks that exhibit stimuli-responsive behavior.

In conclusion, CAS No. 1519874-15-7 represents a versatile and multifunctional compound with significant potential across diverse fields of chemistry and materials science. Its unique structure enables it to serve as a valuable building block for the development of advanced materials and bioactive molecules. As research continues to uncover new applications and properties of this compound, it is likely to play an increasingly important role in both academic and industrial settings.